CID 63306
CID 63306
NU1025 is a potent poly(ADP-ribose) polymerase (PARP) inhibitor, which potentiates the cytotoxicity of a panel of mechanistically diverse anti-cancer agents in L1210 cells. NU1025 enhanced the cytotoxicity of the DNA-methylating agent MTIC, gamma-irradiation and bleomycin 3.5-, 1.4- and 2-fold respectively.
Brand Name:
Vulcanchem
CAS No.:
90417-38-2
VCID:
VC0548576
InChI:
InChI=1S/C9H8N2O2/c1-5-10-8-6(9(13)11-5)3-2-4-7(8)12/h2-4,12H,1H3,(H,10,11,13)
SMILES:
CC1=NC(=O)C2=C(N1)C(=CC=C2)O
Molecular Formula:
C9H8N2O2
Molecular Weight:
176.17 g/mol
CID 63306
CAS No.: 90417-38-2
Inhibitors
VCID: VC0548576
Molecular Formula: C9H8N2O2
Molecular Weight: 176.17 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 90417-38-2 |
---|---|
Product Name | CID 63306 |
Molecular Formula | C9H8N2O2 |
Molecular Weight | 176.17 g/mol |
IUPAC Name | 8-hydroxy-2-methyl-1H-quinazolin-4-one |
Standard InChI | InChI=1S/C9H8N2O2/c1-5-10-8-6(9(13)11-5)3-2-4-7(8)12/h2-4,12H,1H3,(H,10,11,13) |
Standard InChIKey | YJDAOHJWLUNFLX-UHFFFAOYSA-N |
Isomeric SMILES | CC1=NC(=O)C2=C(N1)C(=CC=C2)O |
SMILES | CC1=NC(=O)C2=C(N1)C(=CC=C2)O |
Canonical SMILES | CC1=NC(=O)C2=C(N1)C(=CC=C2)O |
Appearance | white solid powder |
Description | NU1025 is a potent poly(ADP-ribose) polymerase (PARP) inhibitor, which potentiates the cytotoxicity of a panel of mechanistically diverse anti-cancer agents in L1210 cells. NU1025 enhanced the cytotoxicity of the DNA-methylating agent MTIC, gamma-irradiation and bleomycin 3.5-, 1.4- and 2-fold respectively. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble to 100 mM in 1eq. NaOH and to 100 mM in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | NU-1025; NU1025; NU 1025. |
Reference | 1: Kaundal RK, Shah KK, Sharma SS. Neuroprotective effects of NU1025, a PARP inhibitor in cerebral ischemia are mediated through reduction in NAD depletion and DNA fragmentation. Life Sci. 2006 Nov 10;79(24):2293-302. Epub 2006 Aug 2. PubMed PMID: 16935310. 2: Bowman KJ, Newell DR, Calvert AH, Curtin NJ. Differential effects of the poly (ADP-ribose) polymerase (PARP) inhibitor NU1025 on topoisomerase I and II inhibitor cytotoxicity in L1210 cells in vitro. Br J Cancer. 2001 Jan 5;84(1):106-12. PubMed PMID: 11139322; PubMed Central PMCID: PMC2363607. 3: Bowman KJ, White A, Golding BT, Griffin RJ, Curtin NJ. Potentiation of anti-cancer agent cytotoxicity by the potent poly(ADP-ribose) polymerase inhibitors NU1025 and NU1064. Br J Cancer. 1998 Nov;78(10):1269-77. PubMed PMID: 9823965; PubMed Central PMCID: PMC2063197. |
PubChem Compound | 63306 |
Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume